![molecular formula C9H14O B1337871 6,6-Dimethylhept-1-en-4-yn-3-ol CAS No. 78629-20-6](/img/structure/B1337871.png)
6,6-Dimethylhept-1-en-4-yn-3-ol
Overview
Description
6,6-Dimethylhept-1-en-4-yn-3-ol (DMH) is a hydrocarbon compound that is a derivative of the hept-1-en-4-yn-3-ol family. It is a colorless liquid with a low boiling point of approximately 130°C. DMH is an important starting material for the synthesis of many different compounds and is used in a variety of scientific research applications. The synthesis of DMH is relatively simple and can be accomplished through a number of different methods.
Scientific Research Applications
Chemical Transformations and Kinetics : 6-hydroxy-2,6-dimethylhept-2-en-4-one (a derivative of 6,6-Dimethylhept-1-en-4-yn-3-ol) undergoes transformations like hydration, cyclisation, and dehydration in acidic media. These reactions have been studied using techniques like polarography, infrared, and nuclear magnetic resonance, providing valuable data for understanding the reaction mechanisms and thermodynamics involved (Cabani & Ceccanti, 1966).
Supramolecular Structures : The molecule shows significant molecular-electronic polarization, contributing to the formation of supramolecular structures through hydrogen bonds and aromatic π-π stackings. This has implications in understanding nucleic acid structures and their functions, shedding light on molecular packing in aminopyrimidine structures (Cheng et al., 2011).
Synthesis of Key Intermediates : A stereoselective synthesis method for (E)-1-halo-6,6-dimethyl-2-hepten-4-yne, a key intermediate for the antifungal agent terbinafine, has been described. This research offers insights into the synthesis of medically significant compounds (Chou et al., 2000).
Enzymatic Resolution : The kinetic resolution of racemic secondary aliphatic allylic alcohols, including 6,6-dimethylhept-2-en-4-ol, via lipase-catalyzed transesterification, has been studied. This provides a pathway for obtaining enantiomerically pure compounds, which are important in various chemical syntheses (Chojnacka et al., 2007).
Peroxyl Radical Scavenging Activity : An exploratory study focused on the radical scavenging activity of 2,6-dimethyl-5-hepten-2-ol (related to this compound) and its heterocyclic analogues. The results show significant anti-peroxyl radical activity, which is crucial in understanding antioxidant properties in compounds (Stobiecka et al., 2016).
Synthesis of Pheromones : Research has been conducted on the synthesis of biologically active stereoisomers of mandibular gland alarm pheromone components, starting from compounds like this compound. This is important in the field of bioorganic chemistry and entomology (Martischonok et al., 1991).
Safety and Hazards
Mechanism of Action
Target of Action
It is characterized by its double bond, triple bond, and hydroxyl functional groups . This compound is primarily used as a building block in organic synthesis, offering a versatile platform for the introduction of various functional groups into different molecules .
Biochemical Pathways
As a building block in organic synthesis, it may be involved in various biochemical reactions, depending on the specific context of its use .
Result of Action
Given its use as a building block in organic synthesis, it can be inferred that its effects would largely depend on the specific context of its use .
Action Environment
It is known that the compound should be stored in a dry environment at 2-8°c .
Properties
IUPAC Name |
6,6-dimethylhept-1-en-4-yn-3-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14O/c1-5-8(10)6-7-9(2,3)4/h5,8,10H,1H2,2-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MOWPBNFGGOHZRW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C#CC(C=C)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60450345 | |
Record name | 6,6-dimethylhept-1-en-4-yn-3-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60450345 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
138.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
78629-20-6 | |
Record name | 6,6-Dimethyl-1-hepten-4-yn-3-ol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=78629-20-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 6,6-Dimethylhept-1-en-4-yn-3-ol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0078629206 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 6,6-dimethylhept-1-en-4-yn-3-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60450345 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6,6-dimethylhept-1-en-4-yn-3-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.125.006 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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